Cas no 100258-36-4 (Cyclopentylmethylsulfanylbenzene)

Cyclopentylmethylsulfanylbenzene structure
100258-36-4 structure
Product Name:Cyclopentylmethylsulfanylbenzene
CAS No:100258-36-4
MF:C12H16S
MW:192.320442199707
CID:1127375
PubChem ID:13722797
Update Time:2025-04-20

Cyclopentylmethylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

    • Cyclopentylmethylsulfanylbenzene
    • Cyclopentylmethyl-phenyl-sulfid
    • (phenylthiomethyl)cyclopentane
    • ACMC-20m3bo
    • cyclopentylmethyl-phenyl sulfide
    • Benzene, [(cyclopentylmethyl)thio]-
    • &lt
    • (phenylthio)methyl&gt
    • cyclopentane
    • cyclopentylmethyl phenyl sulfide
    • AGN-PC-00NPJW
    • CTK0G8963
    • Cyclopentylmethyl-phenyl-sulfid; (phenylthiomethyl)cyclopentane; ACMC-20m3bo; cyclopentylmethyl-phenyl sulfide; Benzene, [(cyclopentylmethyl)thio]-; < (phenylthio)methyl> cyclopentane; cyclopentylmethyl phenyl sulfide; AGN-PC-00NPJW; CTK0G8963;
    • 100258-36-4
    • DTXSID40547646
    • (Cyclopentylmethyl)(phenyl)sulfane
    • [(Cyclopentylmethyl)sulfanyl]benzene
    • Inchi: 1S/C12H16S/c1-2-8-12(9-3-1)13-10-11-6-4-5-7-11/h1-3,8-9,11H,4-7,10H2
    • InChI Key: CMPRNSUETKJLSX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CC1CCCC1

Computed Properties

  • Exact Mass: 192.09738
  • Monoisotopic Mass: 192.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
  • LogP: 3.96890
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